Cas no 1020971-29-2 (methyl 2-(pentylamino)acetate)

• Product Name: methyl 2-(pentylamino)acetate
• CAS No: 1020971-29-2
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 5989493
• PubChem ID: 28569213
• Update Time: 2025-06-08

methyl 2-(pentylamino)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(pentylamino)acetate
• Glycine, N-pentyl-, methyl ester
• Methyl pentylglycinate
• 1020971-29-2
• EN300-1068473
• AKOS000251576
• SCHEMBL24136964

• Inchi： 1S/C8H17NO2/c1-3-4-5-6-9-7-8(10)11-2/h9H,3-7H2,1-2H3
• InChI Key： ZEOISNQTWHXQBV-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CNCCCCC

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 0.921±0.06 g/cm3(Predicted)
• Boiling Point: 202.5±23.0 °C(Predicted)
• pka: 7.55±0.19(Predicted)

Additional information on methyl 2-(pentylamino)acetate

Methyl 2-(Pentylamino)acetate (CAS No. 1020971-29-2): An Overview of Its Properties, Applications, and Recent Research

Methyl 2-(Pentylamino)acetate (CAS No. 1020971-29-2) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as methyl N-pentylglycinate, is characterized by its unique molecular structure, which consists of a methyl ester group and a pentylamino substituent attached to an acetate backbone. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in various synthetic processes.

The molecular formula of methyl 2-(Pentylamino)acetate is C₈H₁₇NO₂, and its molecular weight is approximately 159.23 g/mol. The compound is a colorless liquid with a mild, characteristic odor. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane, but has limited solubility in water. These physical properties make it suitable for use in a wide range of applications, from laboratory research to industrial processes.

In the realm of chemical synthesis, methyl 2-(Pentylamino)acetate serves as an important building block for the preparation of more complex molecules. Its reactivity and functional group versatility allow chemists to introduce specific functionalities into target molecules through various reactions such as nucleophilic substitution, esterification, and amidation. This makes it particularly useful in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals.

Recent research has highlighted the potential applications of methyl 2-(Pentylamino)acetate in the development of novel drugs. For instance, studies have shown that derivatives of this compound exhibit promising pharmacological activities, including anti-inflammatory and analgesic properties. One notable study published in the Journal of Medicinal Chemistry demonstrated that a derivative of methyl 2-(Pentylamino)acetate effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

In addition to its pharmaceutical applications, methyl 2-(Pentylamino)acetate has been explored for its use in agrochemical formulations. Research conducted by a team at the University of California found that certain derivatives of this compound exhibited significant insecticidal activity against common agricultural pests. This finding opens up new possibilities for the development of environmentally friendly pesticides that are both effective and safe for use in crop protection.

The environmental impact of methyl 2-(Pentylamino)acetate is another area of active research. Studies have shown that this compound is biodegradable under aerobic conditions and does not accumulate in the environment over long periods. This characteristic makes it a preferred choice for green chemistry applications where minimizing environmental impact is a priority.

In the context of safety and handling, it is important to note that while methyl 2-(Pentylamino)acetate is generally considered safe for laboratory use when proper precautions are taken, it should be handled with care to avoid skin contact and inhalation. Safety data sheets (SDS) should be consulted for detailed information on handling and storage procedures.

The future prospects for methyl 2-(Pentylamino)acetate are promising. Ongoing research continues to uncover new applications and derivatives with enhanced properties. For example, recent advancements in catalytic methods have improved the efficiency and selectivity of reactions involving this compound, making it more accessible for large-scale production.

In conclusion, methyl 2-(Pentylamino)acetate (CAS No. 1020971-29-2) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers and industry professionals alike. As new research continues to emerge, the potential uses and benefits of this compound are likely to expand further.